2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one
Overview
Description
2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one is a compound that belongs to the class of pyrrolidinones. Pyrrolidinones are known for their versatile applications in medicinal chemistry due to their unique structural properties. The compound features a pyrrolidinone ring with a phenyl group and a prop-2-enoyl group attached, making it a valuable scaffold for the development of biologically active molecules .
Preparation Methods
The synthesis of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one can be achieved through various synthetic routes. One common method involves the reaction of N-substituted piperidines with specific oxidants and additives to form pyrrolidin-2-ones . The reaction conditions typically include the use of a base and an oxidizing agent, such as potassium permanganate or hydrogen peroxide, under controlled temperature and pressure . Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield .
Chemical Reactions Analysis
2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one undergoes several types of chemical reactions, including:
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain proteins or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one can be compared with other similar compounds, such as pyrrolidine-2-one, pyrrolidine-2,5-dione, and prolinol . These compounds share the pyrrolidinone scaffold but differ in their substituents and functional groups, leading to variations in their biological activity and applications . The uniqueness of this compound lies in its specific combination of phenyl and prop-2-enoyl groups, which confer distinct chemical and biological properties .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-phenyl-1-(prop-2-enoyl)pyrrolidin-3-one involves the condensation of 2-phenylpyrrolidine-3,5-dione with prop-2-enoyl chloride in the presence of a base.", "Starting Materials": [ "2-phenylpyrrolidine-3,5-dione", "prop-2-enoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add prop-2-enoyl chloride dropwise to a solution of 2-phenylpyrrolidine-3,5-dione in a suitable solvent (e.g. dichloromethane) and base (e.g. triethylamine) at low temperature (0-5°C) with stirring.", "Allow the reaction mixture to warm to room temperature and stir for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the desired product as a white solid." ] } | |
CAS No. |
2694734-53-5 |
Molecular Formula |
C13H13NO2 |
Molecular Weight |
215.2 |
Purity |
0 |
Origin of Product |
United States |
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